Cas no 171351-29-4 (1,4-Diazabicyclo[2.2.2]octane-2-ethanamine(9CI))

1,4-Diazabicyclo[2.2.2]octane-2-ethanamine(9CI) structure
171351-29-4 structure
Product Name:1,4-Diazabicyclo[2.2.2]octane-2-ethanamine(9CI)
CAS No:171351-29-4
MF:C8H17N3
MW:155.240681409836
CID:851185
Update Time:2025-04-19

1,4-Diazabicyclo[2.2.2]octane-2-ethanamine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[2.2.2]octane-2-ethanamine(9CI)
    • 1,4-DIAZABICYCLO[2.2.2]OCTANE-2-ETHANAMINE
    • 2-(1,4-diazabicyclo[2.2.2]octan-3-yl)ethanamine
    • AG-E-20703
    • CTK4D3910
    • Inchi: 1S/C8H17N3/c9-2-1-8-7-10-3-5-11(8)6-4-10/h8H,1-7,9H2
    • InChI Key: KMPHSNMEZJEBEV-UHFFFAOYSA-N
    • SMILES: N12CCN(CC1)CC2CCN

Computed Properties

  • Exact Mass: 155.14200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7

Experimental Properties

  • PSA: 32.50000
  • LogP: -0.08890
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